Cas no 2138086-84-5 (4,4-Difluoro-1-(thiophen-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-Difluoro-1-(thiophen-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138086-84-5
• MF: C₁₀H₁₀F₂OS
• MW: 216.247608661652
• CID: 5905523
• PubChem ID: 165497555
• Update Time: 2025-08-05

4,4-Difluoro-1-(thiophen-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156177
• 2138086-84-5
• 4,4-difluoro-1-(thiophen-2-yl)cyclohex-2-en-1-ol
• 4,4-Difluoro-1-(thiophen-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C10H10F2OS/c11-10(12)5-3-9(13,4-6-10)8-2-1-7-14-8/h1-3,5,7,13H,4,6H2
• InChI Key： WUHLMJJAMGTDOD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C=CC(CC1)(F)F)O

Computed Properties

• Exact Mass: 216.04204244g/mol
• Monoisotopic Mass: 216.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 4,4-Difluoro-1-(thiophen-2-yl)cyclohex-2-en-1-ol

4,4-Difluoro-1-(thiophen-2-yl)cyclohex-2-en-1-ol: A Comprehensive Overview

The compound 4,4-Difluoro-1-(thiophen-2-yl)cyclohex-2-en-1-ol, identified by the CAS number 2138086845, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and materials science. In this article, we delve into the properties, synthesis, and potential uses of this compound, supported by the latest research findings.

The molecular structure of 4,4-Difluoro is characterized by a cyclohexene ring with two fluorine atoms at the 4-position and a thiophene group attached at the 1-position. This arrangement imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its role as a building block in the synthesis of advanced materials and bioactive compounds. For instance, researchers have explored its use in constructing heterocyclic frameworks that exhibit enhanced stability and reactivity under specific conditions.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Scientists have developed innovative methods to synthesize 4,4-Difluoro using a combination of palladium-catalyzed coupling reactions and ring-opening strategies. These methods not only improve yield but also allow for precise control over the stereochemistry of the product. Such advancements are crucial for scaling up production in an industrial setting while maintaining high purity standards.

In terms of biological activity, 4,4-Difluoro has shown promise as a lead compound in drug discovery programs targeting various disease states. Preclinical studies indicate that it possesses moderate inhibitory effects on key enzymes involved in inflammatory pathways. This makes it a potential candidate for developing anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

Moreover, the integration of thiophene moieties into organic compounds has been a focal point in materials science research. The thiophene group in 4,4-Difluoro contributes to its electronic properties, making it suitable for applications in organic electronics. Recent experiments have demonstrated that derivatives of this compound can be used as semiconducting materials in thin-film transistors, showcasing their potential in next-generation electronic devices.

The synthesis of 4,4-Difluoro involves a multi-step process that begins with the preparation of intermediates such as cyclohexene derivatives and thiophene precursors. Advanced techniques like microwave-assisted synthesis have been employed to accelerate reaction times while minimizing energy consumption. These green chemistry approaches align with current trends toward sustainable chemical manufacturing.

In conclusion, 4,4-Difluoro stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial sectors.